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Compound of Interest

Compound Name: Hexamethyleneimine

Cat. No.: B121469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

Hexamethyleneimine (also known as Azepane), focusing on its boiling point and density. The

information herein is curated for professionals in research and development who require

precise data and an understanding of the methodologies for its determination.

Core Physical Properties
Hexamethyleneimine is a colorless liquid with an odor similar to ammonia. It is a cyclic

secondary amine and a saturated organic heteromonocyclic parent compound, structurally

being a cycloheptane where one carbon atom is replaced by a nitrogen atom.

Quantitative Data Summary
The boiling point and density of Hexamethyleneimine are crucial parameters for its handling,

purification, and application in various chemical syntheses. The following table summarizes the

reported values for these properties under standard atmospheric pressure.
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Physical Property Value Temperature (°C) Pressure

Boiling Point 138-139 °C N/A 749-760 mmHg

Density 0.88 g/mL 25 N/A

0.879 g/mL 20 N/A

Note: The slight variations in reported values can be attributed to differences in experimental

conditions and sample purity.

Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental in chemical research. Below are

detailed methodologies for measuring the boiling point and density of liquid compounds like

Hexamethyleneimine.

3.1. Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small quantity of liquid.[1][2][3]

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attachment

Heating oil (e.g., mineral oil)

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:
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A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged

in the liquid.

The test tube is securely attached to the thermometer.

The thermometer and test tube assembly are placed in the Thiele tube, ensuring the sample

is level with the upper arm of the Thiele tube.[1]

The side arm of the Thiele tube is gently heated, allowing the convection of the oil to ensure

uniform temperature distribution.[1][3]

As the temperature rises, air trapped in the capillary tube will expand and exit, creating a

stream of bubbles.

Heating is continued until a continuous and rapid stream of bubbles emerges from the

capillary tube.[2]

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

begins to be drawn into the capillary tube.[1][2] This indicates that the vapor pressure of the

sample equals the atmospheric pressure.

3.2. Density Determination: Pycnometer Method

The pycnometer method is a precise technique for determining the density of a liquid by

measuring the mass of a known volume.[4][5][6][7]

Apparatus:

Pycnometer (a glass flask with a specific, accurately known volume)

Analytical balance

Thermometer
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Constant temperature bath

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an

analytical balance (m_empty).

The pycnometer is then filled with distilled water of a known temperature and density. The

stopper is inserted, and any excess water is carefully removed from the exterior. The mass of

the water-filled pycnometer is measured (m_water).

The volume of the pycnometer (V) can be calculated using the density of water at that

temperature.

The pycnometer is emptied, cleaned, and dried again.

The pycnometer is then filled with the sample liquid (Hexamethyleneimine), and its mass is

measured at a controlled temperature (m_sample).

The density of the sample is calculated using the formula: Density = (m_sample - m_empty) /

V

Visualization of Experimental Workflows
To further elucidate the experimental procedures, the following diagrams illustrate the

workflows for determining the boiling point and density of Hexamethyleneimine.
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Apparatus Setup

Measurement

Fill test tube with sample

Insert inverted capillary tube

Attach to thermometer

Place assembly in Thiele tube

Gently heat side arm

Start Heating

Observe continuous stream of bubbles

Remove heat and allow to cool

Record temperature when liquid enters capillary

I

Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b121469?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pycnometer Preparation & Calibration

Sample Measurement

Calculation

Clean and dry pycnometer

Weigh empty pycnometer (m_empty)Fill with distilled water

Density = (m_sample - m_empty) / V

Weigh water-filled pycnometer (m_water)

Calculate pycnometer volume (V)

Fill pycnometer with Hexamethyleneimine

Weigh sample-filled pycnometer (m_sample)

Density of Hexamethyleneimine

Click to download full resolution via product page

Caption: Workflow for Density Determination using the Pycnometer Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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